Cas no 1805292-65-2 (5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride
• CAS No: 1805292-65-2
• MF: C₇H₂ClF₃N₂O₃
• MW: 254.550590991974
• CID: 4884837
• Update Time: 2025-05-20

5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF3N2O3/c8-6(14)4-5(13(15)16)3(9)2(1-12-4)7(10)11/h1,7H
• InChI Key： IDQCPVZYAWTIKA-UHFFFAOYSA-N
• SMILES： ClC(C1C(=C(C(C(F)F)=CN=1)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8

Additional information on 5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride

5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride (CAS No. 1805292-65-2): A Comprehensive Overview

5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride (CAS No. 1805292-65-2) is a highly specialized chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a critical intermediate in the development of advanced agrochemicals and pharmaceuticals. Its molecular structure, which includes a pyridine ring, makes it a versatile building block for various chemical reactions.

The growing interest in fluorinated compounds has positioned 5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride as a key player in modern chemical research. Fluorination is a hot topic in the scientific community due to its ability to enhance the bioavailability and metabolic stability of molecules. Researchers are increasingly exploring the potential of this compound in the synthesis of next-generation drugs and crop protection agents, aligning with the global demand for sustainable and efficient solutions.

One of the most frequently asked questions about 5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride revolves around its synthetic applications. This compound is particularly valuable in cross-coupling reactions and nucleophilic substitutions, which are fundamental to creating complex molecular architectures. Its carbonyl chloride group acts as a reactive handle, enabling chemists to introduce diverse functionalities into target molecules. This versatility has made it a sought-after reagent in both academic and industrial laboratories.

In the context of drug discovery, 5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride has shown promise in the development of kinase inhibitors and antiviral agents. The incorporation of fluorine atoms into drug candidates is a trending strategy to improve their pharmacokinetic properties. As the pharmaceutical industry continues to focus on precision medicine and targeted therapies, compounds like this are expected to play a pivotal role in the design of novel therapeutics.

The agrochemical sector is another area where 5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride finds extensive use. With the rising need for sustainable pest control solutions, researchers are leveraging this compound to develop next-generation herbicides and fungicides. The nitro and fluoro groups in its structure contribute to the enhanced efficacy and selectivity of these agrochemicals, addressing the challenges posed by resistant pest strains.

From a market perspective, the demand for 5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride is projected to grow steadily, driven by its applications in high-value chemical synthesis. Companies specializing in custom synthesis and contract research are increasingly incorporating this compound into their portfolios to meet the needs of clients in the pharmaceutical and agrochemical industries. This trend underscores the compound's importance in the broader chemical supply chain.

For researchers and industry professionals seeking detailed information about 5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride, it is essential to consider its handling and storage requirements. While the compound is not classified as hazardous under standard regulations, proper precautions should be taken to ensure its stability and reactivity are maintained. This includes storing it in a cool, dry environment and using appropriate personal protective equipment during handling.

In summary, 5-(Difluoromethyl)-4-fluoro-3-nitropyridine-2-carbonyl chloride (CAS No. 1805292-65-2) is a multifaceted compound with significant potential in organic synthesis, drug development, and agrochemical innovation. Its unique structural features and reactivity make it a valuable tool for scientists aiming to address some of the most pressing challenges in chemistry and biology. As research continues to uncover new applications, this compound is poised to remain at the forefront of scientific advancement.